Cas no 1073608-18-0 (5-Chloro-N-cyclohexylpentanamide-d11)

• Product Name: 5-Chloro-N-cyclohexylpentanamide-d11
• CAS No: 1073608-18-0
• MF: C₁₁H₂₀ClNO
• MW: 228.803380966187
• CID: 1063898
• PubChem ID: 57575061
• Update Time: 2025-11-06

5-Chloro-N-cyclohexylpentanamide-d11 Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-cyclohexylpentanamide-d11
• 5-chloro-N-(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)pentanamide
• DTXSID10727170
• 5-Chloro-N-(~2~H_11_)cyclohexylpentanamide
• 1073608-18-0
• SCHEMBL13128679
• 5-Chloro-N-cyclohexyl-valeramide-d11; 5-Chloro-N-cyclohexylvaleramide-d11; N-Cyclohexyl-5-chloropentanamide-d11

• Inchi： 1S/C11H20ClNO/c12-9-5-4-8-11(14)13-10-6-2-1-3-7-10/h10H,1-9H2,(H,13,14)/i1D2,2D2,3D2,6D2,7D2,10D
• InChI Key： OBOBOCFRZMDIDG-BMWRUFNQSA-N
• SMILES： ClCCCCC(NC1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Exact Mass: 228.19200
• Monoisotopic Mass: 228.1923862g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 3.68470

5-Chloro-N-cyclohexylpentanamide-d11 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines